![molecular formula C5H10O B045166 Cyclobutanemethanol CAS No. 4415-82-1](/img/structure/B45166.png)
Cyclobutanemethanol
Overview
Description
Cyclobutanemethanol (CBM) is an organic compound that has recently been gaining attention due to its potential applications in a variety of scientific fields. CBM is a cyclic ether compound with a molecular formula of C4H8O and a molecular weight of 72.1 g/mol. It is a colorless liquid that is insoluble in water and has a low vapor pressure. CBM has been studied for its potential applications in biochemistry, physiology, and chemical synthesis.
Scientific Research Applications
Drug Development : Cyclobutanes, including Cyclobutanemethanol, are utilized in drug candidates for improving factors like preventing cis/trans-isomerization, increasing metabolic stability, directing key pharmacophore groups, and reducing planarity (van der Kolk et al., 2022).
Synthesis of Bioactive Compounds : The synthesis of this compound allows for the production of carbocyclic analogues of oxetanocin A and oxetanocin G, related to bioactive compounds like 4-deazaadenosine and 7-deazaguanosine (Legraverend et al., 1992).
Food Safety Marker : Derivatives like 2-dodecylcyclobutanone may serve as markers for irradiated chicken meat and other foods containing lipid (Boyd et al., 1991).
Antimicrobial and Antitumor Activities : Cyclobutane-containing alkaloids have been found to possess antimicrobial, antibacterial, antitumor, and other activities, making them significant for drug discovery (Sergeiko et al., 2008).
Energy Storage and Insecticides : Cyclobutane hydrocarbons exhibit biological activity and are used in applications like insecticides, highly effective propellants, and energy accumulators (Finkel’shtein et al., 2003).
Precursors in Synthesis : The synthesis of trisubstituted cyclobutane is used as a precursor for preparing oxetanocin carbocyclic analogues (Rustullet et al., 2007).
Total Synthesis of Bioactive Compounds : Cyclobutane and cyclobutanone synthesis and functionalization protocols are instrumental in the successful total synthesis of bioactive compounds and drugs (Secci et al., 2013).
Natural Product Synthesis : Efficient methods for synthesizing cyclobutane derivatives involve metal-catalyzed ring-expansions of cyclopropane derivatives, important in natural product synthesis (Li et al., 2010).
Understanding Chemical Reactions : Theoretical work using quantum chemical calculations has shed light on the details of cyclobutane-formation, particularly for terpene natural products (Hong & Tantillo, 2014).
Chemical Synthesis Strategies : Synthetic approaches for cyclobutane and cyclobutene derivatives involve photochemical cycloaddition followed by dihydrodehalogenation or dihaloelimination (Alibés et al., 2003).
Mechanism of Action
Target of Action
Cyclobutanemethanol, also known as Cyclobutylmethanol, is a compound with the molecular formula C5H10O
Mode of Action
A study has shown that this compound can form a structure II (sII) hydrate, which could potentially be used in gas storage applications . The compound was found to be enclathrated in the large cages of sII hydrates . .
Biochemical Pathways
Metabolomics can provide a broad picture of the metabolome and insights into complex biochemical pathways by quantifying metabolites that are known players in major metabolic pathways . .
Result of Action
It is mentioned that this compound is a drug used to treat inflammatory diseases
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . .
properties
IUPAC Name |
cyclobutylmethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O/c6-4-5-2-1-3-5/h5-6H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPOPOPFNZYPKAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40196057 | |
Record name | Cyclobutanemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40196057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [Sigma-Aldrich MSDS] | |
Record name | Cyclobutanemethanol | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20494 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
4415-82-1 | |
Record name | Cyclobutanemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4415-82-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclobutanemethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004415821 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclobutanemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40196057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cyclobutanemethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.343 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CYCLOBUTANEMETHANOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MUZ4H2286I | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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